2-Chloro-4-(pyridin-2-yl)pyrimidine

• Molecular Formula: C9H6ClN3
• Molecular Weight: 191.62 g/mol
• IUPAC Name: 2-chloro-4-pyridin-2-ylpyrimidine
• InChI: InChI=1S/C9H6ClN3/c10-9-12-6-4-8(13-9)7-3-1-2-5-11-7/h1-6H
• InChI Key: WDJPPUNHDVUKKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=NC=C2)Cl

Description

2-Chloro-4-(pyridin-2-yl)pyrimidine is a useful research compound. Its molecular formula is C9H6ClN3 and its molecular weight is 191.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloropyrimidine (8.0 g, 50 mmol) in THF (100 mL) at −78° C., n-BuLi (24 mL, 60 mmol) was added dropwise under N2. After addition, the reaction solution was stirred for 30 min, a solution of 2-bromopyridine (5.75 g, 50 mmol) in THF (50 mL) was added in portions. The reaction mixture was stirred at −30° C. for 30 min and at 0° C. for 45 min., then quenched with AcOH (5 mL) and water (1 mL). A solution of DDQ (16.3 g, 80 mmol) in THF (50 mL) was added in portions and the mixture was stirred at room temperature for 45 min. TLC (petroleum:EtOAc=5:1) indicated the reaction was complete. The reaction mixture was cooled to 0° C. and 3N NaOH (142 mL) was added and stirred for 30 min. The aqueous layer was extracted with EtOAc (50 mL×3). The combined extract was dried over Na2SO4, concentrated and purified by chromatography, eluted with petroleum ether:EtOAc (10:1 to 5:1) to give title compound (4.8 g, 50%) as a light yellow solid.